2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H22N4O3S/c1-25-15-9-5-4-8-14(15)21-16(23)10-13-11-26-18(20-13)22-17(24)19-12-6-2-3-7-12/h4-5,8-9,11-12H,2-3,6-7,10H2,1H3,(H,21,23)(H2,19,20,22,24)
• InChI Key: AOUXPAWIGGXOQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 921508-20-5

Description

The compound 2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide is a thiazole-based acetamide derivative characterized by a cyclopentylcarbamoyl substituent on the thiazole ring and a 2-methoxyphenylacetamide moiety. The molecular formula is C₁₉H₂₃N₄O₃S, with an approximate molecular weight of 411.48 g/mol, calculated based on its constituent atoms.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

The compound shares a common 1,3-thiazol-4-yl-acetamide scaffold with several analogs but differs in substituents, which critically influence its physicochemical and pharmacological properties. Key comparisons include:

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Pharmacological Activity	Reference
Target Compound	C₁₉H₂₃N₄O₃S	~411.48	Cyclopentylcarbamoyl, 2-methoxyphenyl	Not explicitly reported	-
Mirabegron (β3-adrenergic agonist)	C₂₁H₂₄N₄O₂S	396.51	2-Amino-thiazole, 2-hydroxy-2-phenylethylamino	Overactive bladder treatment
F042-0759 (Screening compound)	C₁₉H₁₇BrN₄O₃S	461.33	4-Bromophenyl, 2-methoxyphenyl carbamoyl	Anticancer (preclinical screening)
Cyclohexylcarbamoyl Analog	C₂₀H₂₃F₃N₄O₂S	440.48	Cyclohexylcarbamoyl, 4-(trifluoromethyl)phenyl	Not reported
N-(2-Methoxyphenyl)-Quinazoline-Sulfonyl Acetamide	C₂₃H₂₃N₅O₅S₂	~505.58	2-Methoxyphenyl, 4-piperidin-1-ylquinazoline-2-sulfonyl	Anticancer (MTT assay)

Key Observations:

• Aryl Substituents : The 2-methoxyphenyl group is shared with F042-0759 and other anticancer acetamides (e.g., compound 39 in ), suggesting a role in π-π stacking interactions with hydrophobic enzyme pockets .

Pharmacological Activities

• Mirabegron: As a β3-adrenergic agonist, mirabegron’s selectivity is attributed to its 2-hydroxy-2-phenylethylamino side chain, which stabilizes receptor binding . The target compound lacks this moiety, implying divergent therapeutic applications.
• Anticancer Analogs : Compounds like F042-0759 and N-(2-methoxyphenyl)-quinazoline-sulfonyl acetamide exhibit anticancer activity in preclinical models, likely mediated by kinase inhibition or DNA intercalation . The target compound’s thiazole-carbamoyl structure may similarly target cancer pathways but requires empirical validation.

Physicochemical and Analytical Considerations

• Solubility : The 2-methoxyphenyl group may improve aqueous solubility compared to halogenated analogs (e.g., F042-0759’s 4-bromophenyl group) but reduce it relative to mirabegron’s polar hydroxy-phenylethyl chain .